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Cat. No.: B092876
Get Quote
. J

For Researchers, Scientists, and Drug Development Professionals

Introduction

4'-(Chloroacetyl)acetanilide, also known by its IUPAC name N-[4-(2-
chloroacetyl)phenyllacetamide, is a bifunctional organic compound of significant interest in
medicinal chemistry and synthetic organic chemistry.[1][2] As a derivative of acetanilide, it
serves as a crucial intermediate and building block for the synthesis of a wide range of more
complex molecules, particularly in the development of novel pharmaceutical agents.[3] Its
structure, characterized by a para-substituted benzene ring bearing both an acetamido group
and a reactive chloroacetyl group, provides two distinct sites for chemical modification, making
it a versatile precursor in multi-step syntheses.[3] This guide offers a comprehensive
examination of its molecular structure, physicochemical properties, synthesis, and reactivity,
providing the technical insights necessary for its effective application in research and
development.
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Molecular Structure and Physicochemical
Properties

The structural integrity of 4'-(chloroacetyl)acetanilide is foundational to its chemical behavior.
The molecule consists of a central phenyl ring substituted at the 1 and 4 positions. One
position is occupied by an acetamido group (-NHCOCHSs), and the other by a chloroacetyl
group (-COCHzCI). This arrangement creates a molecule with distinct electronic and steric
features that govern its reactivity.

The acetamido group is an activating, ortho-, para-directing group in electrophilic aromatic
substitution, though its directing influence is irrelevant in this already fully substituted aromatic
core. More importantly, the nitrogen lone pair can donate electron density into the ring,
influencing the overall electronic character. Conversely, the chloroacetyl group is a
deactivating, meta-directing group due to the electron-withdrawing nature of the carbonyl and
the chlorine atom. The interplay between these two functional groups dictates the molecule's
chemical properties and its utility as a synthetic intermediate.

Key Physicochemical Properties:

Property Value Source(s)
CAS Number 140-49-8 [1]
Molecular Formula C10H10CINO2 [1112][4]
Molecular Weight 211.65 g/mol [1][2]

White to yellow crystalline

Appearance powder or odorless yellow- [2][5]
orange solid

Melting Point 216-219 °C [5]

Solubility Insoluble in water [5]

LogP 1.37 [1]

Synthesis and Mechanistic Considerations
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The most common and logical laboratory synthesis of 4'-(chloroacetyl)acetanilide is via the
Friedel-Crafts acylation of acetanilide. This reaction exemplifies a classic electrophilic aromatic
substitution mechanism.

Causality in Experimental Design:

» Starting Material: Acetanilide is used as the substrate. The acetamido group (-NHCOCHs3) is
a moderately activating, ortho-, para-directing group. This is a critical feature, as it "directs"
the incoming electrophile to the desired para position. The ortho position is sterically
hindered by the bulky acetamido group, leading to the para product being majorly favored.

o Acylating Agent: Chloroacetyl chloride (CICOCH=zCI) serves as the source of the electrophile.

o Catalyst: A Lewis acid, typically aluminum chloride (AICI3), is required to generate the highly
reactive acylium ion electrophile. The Lewis acid coordinates with the chlorine atom of
chloroacetyl chloride, polarizing the C-Cl bond and facilitating its departure to form the
chloroacylium ion, [CICH2C=0]*.

e Reaction Quenching: The reaction is quenched by pouring the mixture into ice water. This
serves two purposes: it hydrolyzes the aluminum chloride catalyst and precipitates the
organic product, which is insoluble in water.

Experimental Protocol: Synthesis of 4'-
(Chloroacetyl)acetanilide via Friedel-Crafts Acylation

Materials:

e Acetanilide

Chloroacetyl chloride

Anhydrous Aluminum Chloride (AICI3)

Dichloromethane (DCM) or another suitable inert solvent

e ICce
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 Distilled water
e Hydrochloric acid (concentrated)
Procedure:

 In a round-bottom flask equipped with a magnetic stirrer and a drying tube, suspend
acetanilide in dry dichloromethane.

e Cool the flask in an ice bath to 0-5 °C.

» Slowly and portion-wise, add anhydrous aluminum chloride to the stirred suspension. The
amount of AICIs should be in slight excess (e.g., 2.2-2.5 equivalents) relative to the
acetanilide.

 To this mixture, add chloroacetyl chloride dropwise via an addition funnel, maintaining the
temperature below 10 °C.

 After the addition is complete, allow the reaction mixture to stir at room temperature for
several hours or until TLC analysis indicates the consumption of the starting material.

o Carefully quench the reaction by slowly pouring the mixture into a beaker containing a
mixture of crushed ice and a small amount of concentrated HCI.

« Stir the resulting mixture until all the ice has melted. The product will precipitate as a solid.

« Isolate the crude product by vacuum filtration and wash the filter cake thoroughly with cold
water.

» Purify the crude 4'-(chloroacetyl)acetanilide by recrystallization from a suitable solvent,
such as ethanol or aqueous ethanol, to yield a crystalline solid.

Visualization of Synthesis Workflow
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Caption: Workflow for the Friedel-Crafts synthesis of 4'-(chloroacetyl)acetanilide.

Structural Reactivity and Applications

The dual functionality of 4'-(chloroacetyl)acetanilide makes it a valuable synthon. The two
key reactive sites are the a-carbon of the ketone and the amide group.

e The a-Haloketone Moiety: The chloroacetyl group is a potent electrophile and an excellent
alkylating agent. The chlorine atom is a good leaving group, readily displaced by
nucleophiles in SN2 reactions. This reactivity is central to its use in constructing heterocyclic
systems (like thiazoles) or for linking the molecule to other scaffolds. This site is the primary
reason for its use as an intermediate in the synthesis of various analgesics and anti-
inflammatory drugs.[3]

e The Acetamido Group: While the amide bond is generally stable, it can be hydrolyzed under
strong acidic or basic conditions to reveal a primary amine (-NHz). This allows for
subsequent modifications at the nitrogen atom, such as diazotization or further acylation,
providing a secondary pathway for molecular elaboration.

Visualization of Molecular Reactivity
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Caption: Key reactive sites on the 4'-(chloroacetyl)acetanilide molecule.

Applications in Drug Development

4'-(chloroacetyl)acetanilide is a well-established intermediate in the synthesis of a variety of
biologically active compounds. Its utility spans multiple therapeutic areas.

Analgesics and Anti-inflammatory Agents: It is a precursor for several non-steroidal anti-
inflammatory drugs (NSAIDs) and analgesics.[3]

e [(s-Adrenergic Receptor Agonists: Novel acetanilide derivatives have been prepared and
evaluated as potential treatments for obesity and type 1l diabetes.[6]

e Enzyme Inhibition Studies: The reactive chloroacetyl group can act as a covalent modifier,
making it useful in biochemical assays for studying enzyme inhibition and identifying
potential therapeutic targets.[3]

» General Synthetic Intermediate: It is also used in creating agricultural chemicals like
herbicides and pesticides, as well as specialty polymers for coatings and adhesives.[3]

Safety and Handling
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4'-(chloroacetyl)acetanilide is classified as a hazardous substance. It is moderately toxic by

ingestion and can cause skin, eye, and respiratory irritation.[5][7][8] When heated to

decomposition, it emits highly toxic fumes of chlorine and nitrogen oxides.[5][9]

Precautionary Measures:

Engineering Controls: Use only in a well-ventilated area or with local exhaust ventilation.[7]

[°]

Personal Protective Equipment (PPE): Wear protective gloves, safety glasses with side
shields, and a lab coat.[7][9] An appropriate dust respirator should be used if dust is
generated.[9]

Handling: Avoid breathing dust and prevent contact with skin and eyes. Wash hands
thoroughly after handling.[7][8]

Storage: Store in a cool, dry, well-ventilated place in a tightly closed container, away from
incompatible materials such as strong oxidizing agents.[7][9]

In case of exposure, immediate first aid is necessary. For skin contact, wash with plenty of

soap and water. For eye contact, rinse cautiously with water for several minutes. If inhaled,

move the person to fresh air.[7]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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